N-ethyl-N-methyl-3-[(6-methyl-1,1-dioxothian-3-yl)carbamoylamino]benzamide

• IUPAC Name: N-ethyl-N-methyl-3-[(6-methyl-1,1-dioxothian-3-yl)carbamoylamino]benzamide
• InChI: InChI=1S/C17H25N3O4S/c1-4-20(3)16(21)13-6-5-7-14(10-13)18-17(22)19-15-9-8-12(2)25(23,24)11-15/h5-7,10,12,15H,4,8-9,11H2,1-3H3,(H2,18,19,22)
• InChI Key: DSFPGIGLBZGFOJ-UHFFFAOYSA-N
• Canonical SMILES: CCN(C)C(=O)C1=CC(=CC=C1)NC(=O)NC2CCC(S(=O)(=O)C2)C
• Molecular Formula: C17H25N3O4S
• Molecular Weight: 367.5 g/mol

Description

N-ethyl-N-methyl-3-[(6-methyl-1,1-dioxothian-3-yl)carbamoylamino]benzamide is a complex organic compound with potential applications in various scientific fields. This compound features a benzamide core substituted with an N-ethyl-N-methyl group and a 6-methyl-1,1-dioxothian-3-yl carbamoylamino moiety. Its unique structure suggests it could have interesting chemical properties and biological activities.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-ethyl-N-methyl-3-[(6-methyl-1,1-dioxothian-3-yl)carbamoylamino]benzamide typically involves multiple steps:

• Formation of the Benzamide Core: : The initial step involves the synthesis of the benzamide core. This can be achieved by reacting 3-aminobenzoic acid with ethyl chloroformate in the presence of a base such as triethylamine to form the ethyl ester, followed by methylation using methyl iodide.

• Introduction of the Carbamoylamino Group: : The next step involves the introduction of the 6-methyl-1,1-dioxothian-3-yl group. This can be done by reacting the intermediate benzamide with 6-methyl-1,1-dioxothiane-3-carbonyl chloride in the presence of a base like pyridine.

• Final Assembly: : The final step is the coupling of the N-ethyl-N-methyl group to the benzamide derivative. This can be achieved by reacting the intermediate with N-ethyl-N-methylamine under suitable conditions.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This could include the use of automated reactors, continuous flow systems, and advanced purification techniques such as high-performance liquid chromatography (HPLC).

Chemical Reactions Analysis

Types of Reactions

• Oxidation: : The compound can undergo oxidation reactions, particularly at the sulfur atom in the dioxothianyl group, potentially forming sulfoxides or sulfones.

• Reduction: : Reduction reactions can target the carbonyl groups, converting them to alcohols under suitable conditions.

• Substitution: : The aromatic ring in the benzamide core can undergo electrophilic substitution reactions, such as nitration, halogenation, or sulfonation.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide, m-chloroperbenzoic acid (m-CPBA), and potassium permanganate.

Reduction: Reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.

Substitution: Electrophilic substitution reactions often use reagents like nitric acid for nitration, bromine for bromination, and sulfuric acid for sulfonation.

Major Products

Oxidation: Sulfoxides or sulfones.

Reduction: Alcohol derivatives.

Substitution: Various substituted benzamides depending on the electrophile used.

Scientific Research Applications

Chemistry: As a reagent or intermediate in organic synthesis, particularly in the development of new pharmaceuticals or agrochemicals.

Biology: Potential use in studying enzyme interactions or as a probe in biochemical assays.

Medicine: Possible applications in drug development, particularly if the compound exhibits biological activity such as anti-inflammatory or anticancer properties.

Industry: Use in the production of specialty chemicals or as a component in advanced materials.

Mechanism of Action

The mechanism by which N-ethyl-N-methyl-3-[(6-methyl-1,1-dioxothian-3-yl)carbamoylamino]benzamide exerts its effects would depend on its specific interactions with biological targets. Potential mechanisms include:

Enzyme Inhibition: The compound could act as an inhibitor of specific enzymes, altering metabolic pathways.

Receptor Binding: It may bind to cellular receptors, modulating signal transduction pathways.

DNA Interaction: The compound could intercalate into DNA, affecting gene expression and cell proliferation.

Comparison with Similar Compounds

Similar Compounds

N-methylbenzamide: A simpler analog lacking the dioxothianyl and ethyl groups.

N-ethyl-N-methylbenzamide: Similar but without the carbamoylamino substitution.

3-carbamoylaminobenzamide: Lacks the N-ethyl-N-methyl and dioxothianyl groups.

Uniqueness

N-ethyl-N-methyl-3-[(6-methyl-1,1-dioxothian-3-yl)carbamoylamino]benzamide is unique due to its combination of functional groups, which may confer distinct chemical reactivity and biological activity compared to simpler analogs. This uniqueness could make it a valuable compound for specific applications in research and industry.